Cas no 1422284-16-9 (Tenofovir Isopropyl Ethyl Diester)

• Product Name: Tenofovir Isopropyl Ethyl Diester
• CAS No: 1422284-16-9
• MF: C₁₈H₂₈N₅O₁₀P
• MW: 505.416185379028
• CID: 2258946
• Update Time: 2025-05-21

Tenofovir Isopropyl Ethyl Diester Chemical and Physical Properties

Names and Identifiers

• Tenofovir Disopropyl Ethyl Diester
• Tenofovir Disoproxil Impurity EOC-POCPMPA
• 2,4,6,8-Tetraoxa-5-phosphanonanedioic acid, 5-[[(1R)-2-(6-amino-9H-purin-9-yl)-1-methylethoxy]methyl]-, 1-ethyl 9-(1-methylethyl) ester, 5-oxide
• [[(2R)-1-(6-Aminopurin-9-yl)propan-2-yl]oxymethyl-(ethoxycarbonyloxymethoxy)phosphoryl]oxymethyl pro
• Tenofovir Isopropyl Ethyl Diester

• Inchi： 1S/C18H28N5O10P/c1-5-27-17(24)28-9-31-34(26,32-10-29-18(25)33-12(2)3)11-30-13(4)6-23-8-22-14-15(19)20-7-21-16(14)23/h7-8,12-13H,5-6,9-11H2,1-4H3,(H2,19,20,21)/t13-,34?/m1/s1
• InChI Key： OXROEIBHDASPQM-BCTWOLBCSA-N
• SMILES： P(CO[C@H](C)CN1C=NC2=C(N)N=CN=C12)(=O)(OCOC(=O)OCC)OCOC(=O)OC(C)C

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 14
• Heavy Atom Count: 34
• Rotatable Bond Count: 17
• Complexity: 702
• Topological Polar Surface Area: 185

Experimental Properties

• Density: 1.5±0.1 g/cm3
• Boiling Point: 639.5±65.0 °C at 760 mmHg
• Flash Point: 340.5±34.3 °C
• Solubility: Chloroform (Slightly), DMSO (Slightly), Methanol (Slightly)
• Vapor Pressure: 0.0±1.9 mmHg at 25°C

Tenofovir Isopropyl Ethyl Diester Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Hygroscopic, -20°C Freezer, Under inert atmosphere

Additional information on Tenofovir Isopropyl Ethyl Diester

Comprehensive Overview of Tenofovir Isopropyl Ethyl Diester (CAS No. 1422284-16-9): Properties, Applications, and Innovations

Tenofovir Isopropyl Ethyl Diester (CAS No. 1422284-16-9) is a chemically modified derivative of tenofovir, a well-known nucleotide reverse transcriptase inhibitor (NRTI). This compound has garnered significant attention in pharmaceutical research due to its potential to enhance drug delivery and bioavailability. The isopropyl ethyl diester modification is designed to improve the lipophilicity of tenofovir, which could lead to better absorption and distribution in target tissues. Researchers are particularly interested in its application in antiviral therapies, especially for HIV and hepatitis B.

In recent years, the demand for Tenofovir Isopropyl Ethyl Diester has surged, driven by the growing need for advanced antiviral formulations. A common question among researchers is: "How does Tenofovir Isopropyl Ethyl Diester compare to other tenofovir prodrugs?" Studies suggest that this diester variant offers superior metabolic stability and tissue penetration, making it a promising candidate for next-generation therapeutics. Additionally, its CAS No. 1422284-16-9 is frequently searched in academic databases, reflecting its relevance in drug development pipelines.

The synthesis of Tenofovir Isopropyl Ethyl Diester involves precise esterification steps to ensure high purity and efficacy. Pharmaceutical companies are investing heavily in optimizing production processes to meet regulatory standards. A hot topic in this field is the scalability of Tenofovir Isopropyl Ethyl Diester synthesis, as cost-effective manufacturing is critical for widespread adoption. Analytical techniques like HPLC and NMR are routinely employed to validate the compound's structural integrity.

Another area of interest is the pharmacokinetic profile of Tenofovir Isopropyl Ethyl Diester. Preclinical studies indicate that the diester modification significantly prolongs the drug's half-life, reducing dosing frequency. This aligns with the industry's shift toward patient-centric therapies. Searches such as "Tenofovir Isopropyl Ethyl Diester bioavailability" and "CAS 1422284-16-9 clinical trials" highlight the compound's potential to address unmet medical needs.

Beyond antiviral applications, Tenofovir Isopropyl Ethyl Diester is being explored for its role in combination therapies. For instance, researchers are investigating its synergy with other NRTIs or protease inhibitors. The keyword "Tenofovir Isopropyl Ethyl Diester drug interactions" is increasingly popular in scientific literature, underscoring the need for comprehensive safety assessments. Regulatory agencies like the FDA and EMA are closely monitoring these developments to ensure compliance with global standards.

Environmental and sustainability considerations are also shaping the discourse around CAS No. 1422284-16-9. Green chemistry approaches are being adopted to minimize waste during synthesis. Questions like "Is Tenofovir Isopropyl Ethyl Diester environmentally friendly?" reflect the growing emphasis on sustainable pharmaceutical practices. Companies are leveraging advanced catalytic systems to reduce energy consumption and hazardous byproducts.

In conclusion, Tenofovir Isopropyl Ethyl Diester (CAS No. 1422284-16-9) represents a cutting-edge advancement in prodrug technology. Its unique properties and versatile applications position it as a key player in modern medicine. As research progresses, this compound is expected to play a pivotal role in addressing global health challenges, particularly in the fight against viral infections.